Cas no 303987-86-2 (N-(tert-Butyl)-4-(4-chlorophenyl)sulfanyl-3-nitrobenzenecarboxamide)

• Product Name: N-(tert-Butyl)-4-(4-chlorophenyl)sulfanyl-3-nitrobenzenecarboxamide
• CAS No: 303987-86-2
• CID: 4644712
• Update Time: 2025-10-15

N-(tert-Butyl)-4-(4-chlorophenyl)sulfanyl-3-nitrobenzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(TERT-BUTYL)-4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROBENZENECARBOXAMIDE
• Benzamide, 4-[(4-chlorophenyl)thio]-N-(1,1-dimethylethyl)-3-nitro-
• N-(tert-Butyl)-4-(4-chlorophenyl)sulfanyl-3-nitrobenzenecarboxamide

Additional information on N-(tert-Butyl)-4-(4-chlorophenyl)sulfanyl-3-nitrobenzenecarboxamide

Professional Introduction to N-(tert-Butyl)-4-(4-chlorophenyl)sulfanyl-3-nitrobenzenecarboxamide (CAS No. 303987-86-2)

N-(tert-Butyl)-4-(4-chlorophenyl)sulfanyl-3-nitrobenzenecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 303987-86-2, represents a unique molecular architecture that combines several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(tert-Butyl)-4-(4-chlorophenyl)sulfanyl-3-nitrobenzenecarboxamide features a benzenecarboxamide backbone, which is a common motif in many bioactive molecules. The presence of a tert-butyl group at the nitrogen position and a 4-chlorophenylsulfanyl moiety at the para position of the nitro-substituted benzene ring contributes to the compound's overall physicochemical properties and potential biological activity. The nitro group, located at the meta position, further enhances its reactivity and interaction with biological targets.

In recent years, there has been growing interest in nitroaromatic compounds due to their diverse biological activities. These compounds have been explored for their potential roles in treating various diseases, including cancer, inflammation, and infectious disorders. The nitro group in N-(tert-Butyl)-4-(4-chlorophenyl)sulfanyl-3-nitrobenzenecarboxamide can be reduced to an amine under specific conditions, which may lead to the formation of new pharmacological entities with enhanced solubility and bioavailability.

The 4-chlorophenylsulfanyl group is another key feature of this compound that contributes to its pharmacological profile. Sulfanyl groups are known to enhance binding affinity to biological targets by increasing hydrophobic interactions and hydrogen bonding capabilities. This moiety has been widely used in the design of drugs targeting enzymes and receptors involved in critical metabolic pathways.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like N-(tert-Butyl)-4-(4-chlorophenyl)sulfanyl-3-nitrobenzenecarboxamide exemplify the value of incorporating multiple pharmacophoric elements into a single molecule. This approach can lead to the identification of novel lead compounds with multiple therapeutic effects, reducing the risk of drug resistance and improving patient outcomes.

The synthesis of N-(tert-Butyl)-4-(4-chlorophenyl)sulfanyl-3-nitrobenzenecarboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, can significantly improve the efficiency of the synthetic route. These methods are essential for producing complex molecules like this one with high precision and scalability.

In addition to its potential therapeutic applications, N-(tert-Butyl)-4-(4-chlorophenyl)sulfanyl-3-nitrobenzenecarboxamide has also been explored for its role in chemical biology research. The compound's unique structure makes it a valuable tool for studying enzyme mechanisms and receptor interactions. By using this molecule as a probe, researchers can gain insights into critical biological processes and develop new strategies for modulating these pathways.

The use of computational chemistry tools has become increasingly important in the study of complex organic molecules like N-(tert-Butyl)-4-(4-chlorophenyl)sulfanyl-3-nitrobenzenecarboxamide. Molecular modeling techniques can help predict the compound's binding affinity to biological targets and provide insights into its mechanism of action. These computational methods are often used in conjunction with experimental studies to accelerate drug discovery efforts.

The future prospects for N-(tert-Butyl)-4-(4-chlorophenyl)sulfanyl-3-nitrobenzenecarboxamide are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various disorders.